Cas no 1253791-90-0 (1-Isopropyl-7-methyl-1H-pyrido[2,3-d][1,3]oxazine-2,4-dione)

• Product Name: 1-Isopropyl-7-methyl-1H-pyrido[2,3-d][1,3]oxazine-2,4-dione
• CAS No: 1253791-90-0
• MF: C₁₁H₁₂N₂O₃
• MW: 220.224582672119
• CID: 1078040
• PubChem ID: 49758041
• Update Time: 2025-10-25

1-Isopropyl-7-methyl-1H-pyrido[2,3-d][1,3]oxazine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1-Isopropyl-7-methyl-1H-pyrido[2,3-d][1,3]oxazine-2,4-dione
• AKOS015838391
• DA-17560
• 1253791-90-0
• 7-methyl-1-propan-2-ylpyrido[2,3-d][1,3]oxazine-2,4-dione

• MDL： MFCD17011910
• Inchi： 1S/C11H12N2O3/c1-6(2)13-9-8(5-4-7(3)12-9)10(14)16-11(13)15/h4-6H,1-3H3
• InChI Key： ROBFHXYYOJJPTE-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(C)=NC=2N(C1=O)C(C)C)=O

Computed Properties

• Exact Mass: 220.08479225g/mol
• Monoisotopic Mass: 220.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 59.5Ų

1-Isopropyl-7-methyl-1H-pyrido[2,3-d][1,3]oxazine-2,4-dione Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 1-Isopropyl-7-methyl-1H-pyrido[2,3-d][1,3]oxazine-2,4-dione

Comprehensive Overview of 1-Isopropyl-7-methyl-1H-pyrido[2,3-d][1,3]oxazine-2,4-dione (CAS No. 1253791-90-0)

1-Isopropyl-7-methyl-1H-pyrido[2,3-d][1,3]oxazine-2,4-dione (CAS No. 1253791-90-0) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties and potential applications. This compound belongs to the pyridooxazine family, characterized by a fused pyridine and oxazine ring system. Its molecular formula, C₁₁H₁₂N₂O₃, reflects a balanced combination of lipophilic and hydrophilic moieties, making it a versatile candidate for drug discovery and material science.

In recent years, the demand for novel heterocyclic compounds like 1-Isopropyl-7-methyl-1H-pyrido[2,3-d][1,3]oxazine-2,4-dione has surged, driven by advancements in synthetic chemistry and computational modeling. Researchers are particularly interested in its potential as a bioactive scaffold for designing enzyme inhibitors or antimicrobial agents. The compound's isopropyl and methyl substituents contribute to its steric and electronic properties, which are critical for binding affinity and metabolic stability. These attributes align with current trends in precision medicine and green chemistry, where efficiency and sustainability are paramount.

The synthesis of 1-Isopropyl-7-methyl-1H-pyrido[2,3-d][1,3]oxazine-2,4-dione typically involves multi-step reactions, including cyclization and functional group modifications. Modern techniques such as microwave-assisted synthesis and flow chemistry have been explored to optimize yield and reduce environmental impact. Analytical methods like HPLC, NMR, and mass spectrometry are employed to confirm purity and structural integrity, ensuring compliance with industry standards. These methodologies address common queries from researchers about synthetic routes and quality control for complex heterocycles.

Beyond its chemical synthesis, 1-Isopropyl-7-methyl-1H-pyrido[2,3-d][1,3]oxazine-2,4-dione has been investigated for its potential in crop protection. Its structural motifs resemble those found in agrochemicals targeting plant pathogens, sparking interest in its pesticidal or herbicidal properties. This aligns with global efforts to develop safer and more sustainable alternatives to conventional agrochemicals, a topic frequently searched in agricultural biotechnology forums.

In summary, 1-Isopropyl-7-methyl-1H-pyrido[2,3-d][1,3]oxazine-2,4-dione represents a promising compound at the intersection of medicinal and agricultural chemistry. Its CAS No. 1253791-90-0 serves as a key identifier for researchers navigating databases like SciFinder or Reaxys. As the scientific community continues to explore its applications, this compound exemplifies the innovation driving modern small-molecule drug discovery and sustainable agrochemical development.